1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone

• IUPAC Name: 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazol-1-yl]ethanone
• InChI: InChI=1S/C15H19BN2O3/c1-10(19)18-13-8-6-7-12(11(13)9-17-18)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3
• InChI Key: IKMLBOVAHLJSKT-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=NN(C3=CC=C2)C(=O)C
• Molecular Formula: C15H19BN2O3
• Molecular Weight: 286.14 g/mol

Description

“1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone” is an organic compound with the molecular formula C13H22BNO3. It is also known as 1-acetyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine.

Molecular Structure Analysis

The molecular structure of this compound can be characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction for crystallographic and conformational analyses. The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 251.13. It is a solid at 20 degrees Celsius.

Scientific Research Applications

Synthesis and Structural Analysis The compound 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone and its derivatives are primarily used as intermediates in synthetic chemistry. Huang et al. (2021) detailed the synthesis of compounds with a similar structure, highlighting their use as boric acid ester intermediates. These compounds were synthesized through substitution reactions and analyzed using various spectroscopic methods (FTIR, NMR, MS) and X-ray diffraction. The research emphasized the importance of density functional theory (DFT) in confirming the molecular structures and investigating molecular electrostatic potential and frontier molecular orbitals, thus uncovering physicochemical properties of the compounds (Huang et al., 2021).

Advanced Material Development Such compounds are also integral in the development of advanced materials. For instance, Kawashima et al. (2013) leveraged the direct borylation reaction on parent heterocycles to develop 5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole. This compound was utilized for creating naphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole-based donor–acceptor copolymers, indicating its significant role in semiconductor polymer synthesis (Kawashima et al., 2013).

Safety And Hazards

This compound may cause skin irritation and serious eye irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling this compound. If it comes into contact with the skin or eyes, it should be washed off with plenty of water.